Cas no 321683-97-0 (N-(4-ethoxy-2-nitrophenyl)-2,6-dinitro-4-(trifluoromethyl)aniline)

• Product Name: N-(4-ethoxy-2-nitrophenyl)-2,6-dinitro-4-(trifluoromethyl)aniline
• CAS No: 321683-97-0
• MF: C₁₅H₁₁F₃N₄O₇
• MW: 416.265653848648
• CID: 6208486
• PubChem ID: 3381994
• Update Time: 2024-01-06

N-(4-ethoxy-2-nitrophenyl)-2,6-dinitro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-2-nitrophenyl)-2,6-dinitro-4-(trifluoromethyl)aniline
• F0322-0017
• 321683-97-0
• AKOS003622598
• AB00684165-01

• Inchi： 1S/C15H11F3N4O7/c1-2-29-9-3-4-10(11(7-9)20(23)24)19-14-12(21(25)26)5-8(15(16,17)18)6-13(14)22(27)28/h3-7,19H,2H2,1H3
• InChI Key： UFCMFINZZMNXSH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])NC1C=CC(=CC=1[N+](=O)[O-])OCC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 416.05798319g/mol
• Monoisotopic Mass: 416.05798319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines